Cas no 149247-12-1 (3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone)

• Product Name: 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone
• CAS No: 149247-12-1
• MF: C₂₃H₂₈N₂O₂
• MW: 364.480626106262
• CID: 3011985
• PubChem ID: 10044334
• Update Time: 2025-10-29

3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone
• QF0301B
• CS-7321
• 2-(2-(n-4-o-methoxyphenyl-N-1-piperazinyl)ethyl)-1-tetralone
• CHEMBL92145
• HY-101690
• 149247-12-1
• AKOS040732284
• 2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-3,4-dihydro-2H-naphthalen-1-one
• BDBM50409521
• DA-77273

• Inchi： InChI=1S/C23H28N2O2/c1-27-22-9-5-4-8-21(22)25-16-14-24(15-17-25)13-12-19-11-10-18-6-2-3-7-20(18)23(19)26/h2-9,19H,10-17H2,1H3
• InChI Key： PJOARVZMKMVACL-UHFFFAOYSA-N
• SMILES： O=C1C(CCN2CCN(C3=CC=CC=C3OC)CC2)CCC4=C1C=CC=C4

Computed Properties

• Exact Mass: 364.215078140g/mol
• Monoisotopic Mass: 364.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.8Ų

3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone

Introduction to 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone (CAS No. 149247-12-1)

3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone, identified by its Chemical Abstracts Service (CAS) number 149247-12-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this compound, particularly its piperazine moiety and aromatic naphthalene core, contribute to its potential pharmacological properties.

The chemical structure of 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone consists of a naphthalene ring system substituted with an ethyl side chain that further incorporates a piperazine ring linked to a methoxyphenyl group. This intricate arrangement of functional groups suggests multiple interaction points with biological targets, which could be exploited for drug development. The presence of the piperazine group, known for its role in central nervous system (CNS) drugs, indicates potential applications in neuropharmacology.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone structure shares similarities with several known pharmacologically active compounds, including those used in the treatment of psychiatric and neurological disorders. The methoxyphenyl group, also known as an anisyl moiety, is frequently found in bioactive molecules due to its ability to enhance binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the naphthalene core and the piperazine side chain provides a versatile platform for further chemical modifications. Researchers have been exploring derivatives of this molecule to optimize its pharmacokinetic and pharmacodynamic properties. For instance, modifications aimed at improving solubility or reducing toxicity have been investigated in preclinical studies.

The 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone structure has also been studied in the context of its interactions with biological targets such as receptors and enzymes. Computational modeling techniques have been employed to predict how this molecule might bind to specific proteins involved in disease pathways. These studies have provided insights into the compound's mechanism of action and have guided efforts to design more effective derivatives.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic and heterocyclic portions of the molecule. These synthetic strategies have not only improved yield but also allowed for greater flexibility in modifying the structure for drug optimization purposes.

In addition to its potential therapeutic applications, 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone has been explored for its role in biochemical pathways. Studies have suggested that it may influence key signaling cascades involved in inflammation and neuroprotection. By modulating these pathways, the compound could potentially offer benefits in conditions where dysregulation is a contributing factor.

The pharmacological profile of 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone is still being elucidated through ongoing research. Preclinical studies have begun to reveal its effects on various biological systems, providing a foundation for further investigation into its clinical potential. The compound's unique structural features make it a promising candidate for further development by pharmaceutical companies and academic institutions alike.

The synthesis and characterization of 3,4-Dihydro-2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-1(2H)-naphthalenone represent a significant contribution to the field of medicinal chemistry. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be developed with enhanced therapeutic efficacy and improved safety profiles. The combination of computational modeling, synthetic chemistry, and biological testing will be crucial in realizing the full potential of this compound.

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